Cas no 1211588-66-7 (2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid)

• Product Name: 2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid
• CAS No: 1211588-66-7
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5044150
• PubChem ID: 83680861
• Update Time: 2025-10-25

2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-chloropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-chloro-6-(1,1-dimethylethyl)-
• 6-(tert-Butyl)-2-chloronicotinic acid
• 6-tert-butyl-2-chloro-pyridine-3-carboxylic acid
• EN300-6748499
• Z1269167817
• 1211588-66-7
• DB-095607
• ISBSSLLKVDMOQI-UHFFFAOYSA-N
• A1-64177
• 6-TERT-BUTYL-2-CHLORONICOTINIC ACID
• AT27366
• 6-(tert-Butyl)-2-chloronicotinicacid
• SCHEMBL13544501
• 2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid

• Inchi： 1S/C10H12ClNO2/c1-10(2,3)7-5-4-6(9(13)14)8(11)12-7/h4-5H,1-3H3,(H,13,14)
• InChI Key： ISBSSLLKVDMOQI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid

2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid: A Comprehensive Overview

2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid, also known by its CAS Registry Number 1211588-66-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique electronic properties and wide-ranging applications in drug design, agrochemicals, and advanced materials. The structure of this compound features a pyridine ring substituted with a chlorine atom at position 2, an isopropyl group at position 6, and a carboxylic acid group at position 3. These substituents not only influence the electronic characteristics of the molecule but also play a crucial role in its reactivity and functionalization potential.

The synthesis of 2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid typically involves multi-step organic synthesis strategies. One common approach includes the chlorination of a suitable pyridine derivative followed by alkylation and carboxylation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the isopropyl group with high precision.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its pyridine ring serves as a versatile scaffold for designing bioactive molecules. The presence of a carboxylic acid group allows for further functionalization, such as esterification or amide formation, enabling the creation of diverse pharmacophores. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

The substitution pattern on the pyridine ring significantly influences the compound's solubility and stability. The isopropyl group at position 6 imparts steric bulk, which can modulate both physical and chemical properties. This steric effect has been leveraged in recent research to enhance the thermal stability of materials derived from this compound. Furthermore, computational studies have revealed that the carboxylic acid group contributes to hydrogen bonding capabilities, which are essential for self-assembling structures and supramolecular chemistry.

From an environmental perspective, understanding the degradation pathways of 2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid is crucial for assessing its ecological impact. Recent investigations have demonstrated that under aerobic conditions, this compound undergoes microbial degradation via hydrolysis and oxidation mechanisms. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 2-Chloro-6-(1,1-dimethylethyl)-3-pyridinecarboxylic Acid represents a valuable building block in modern organic chemistry. Its unique structure offers opportunities for innovation across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in both academic and industrial settings.